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Compound of Interest

Compound Name: Zinc caprylate

Cat. No.: B1584025

Zinc Caprylate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zinc caprylate, the zinc salt of octanoic acid, is a versatile compound with applications ranging
from industrial processes to potential therapeutic uses. This technical guide provides an in-
depth overview of the chemical structure, physicochemical properties, and known biological
activities of zinc caprylate. Detailed experimental protocols for the determination of key
properties are provided, and the putative signaling pathways influenced by the release of zinc
ions are visualized. This document is intended to serve as a comprehensive resource for
professionals in research, development, and pharmaceutical sciences.

Chemical Structure and Identification

Zinc caprylate is a metal carboxylate consisting of a central zinc ion (Zn?*) coordinated to two
octanoate anions. The chemical structure and key identifiers are summarized below.

Table 1: Chemical Identification of Zinc Caprylate
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Identifier Value

IUPAC Name zinc bis(octanoate)[1]

Synonyms Zinc octanoate, Zinc dioctanoate[1]
CAS Number 557-09-5[1]

Molecular Formula C16H3004Zn[1]

CCCCCCCC(=0)[0O-].cccceeeee(=0)[0-].
[Zn+2]

SMILES

Physicochemical Properties

The physical and chemical properties of zinc caprylate are crucial for its handling, formulation,
and application. A summary of these properties is presented in Table 2.

Table 2: Physicochemical Properties of Zinc Caprylate

Property Value

Molecular Weight 351.8 g/mol

Appearance White to off-white powder, lustrous scales
Melting Point 136 °C (277 °F)

Boiling Point 239.3 °C (462.7 °F)

Density 1.13-1.19 g/cm?3

Solubilit Sparingly soluble in boiling water; fairly soluble
olubili
Y in boiling alcohol. Soluble in organic solvents.

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties of zinc
caprylate are outlined below. These protocols are based on standard laboratory practices.

Determination of Melting Point (Capillary Method)
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Objective: To determine the melting point of zinc caprylate using a capillary melting point
apparatus.

Materials:

Zinc caprylate powder

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle

Spatula

Procedure:

o Ensure the zinc caprylate sample is dry and finely powdered. If necessary, gently grind the
sample in a mortar and pestle.[2]

» Press the open end of a capillary tube into the powdered sample, trapping a small amount of
the powder.[2]

« Invert the capillary tube and tap the sealed end gently on a hard surface to pack the powder
into the bottom. The packed sample height should be 2-3 mm.[3]

o Place the capillary tube into the heating block of the melting point apparatus.[4]

o Set the apparatus to heat at a moderate rate until the temperature is about 15-20°C below
the expected melting point (136°C).

o Decrease the heating rate to approximately 1-2°C per minute to ensure accurate
determination.[2]

o Observe the sample through the magnifying lens. Record the temperature at which the first
droplet of liquid appears (the onset of melting) and the temperature at which the entire
sample becomes a clear liquid (completion of melting). This range is the melting point.[2][4]
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Determination of Bulk and Tapped Density

Objective: To measure the bulk and tapped density of zinc caprylate powder.

Materials:

Zinc caprylate powder

Graduated cylinder (e.g., 100 mL)

Balance

Tapped density tester

Procedure for Bulk Density:

Weigh a clean, dry graduated cylinder and record its mass (M_cylinder).

Gently pour a known mass (e.g., 50 g) of zinc caprylate powder into the graduated cylinder.

Level the surface of the powder without compacting it and record the volume (V_bulk).[5]

Calculate the bulk density using the formula: Bulk Density = Mass of powder / V_bulk.[6]

Procedure for Tapped Density:

Use the same graduated cylinder with the powder from the bulk density measurement.

e Place the graduated cylinder in the tapped density tester.

o Set the apparatus to tap the cylinder a specified number of times (e.g., 100, 500, and 1250
taps).

e Record the volume of the powder after each tapping interval until the volume remains
constant (V_tapped).

o Calculate the tapped density using the formula: Tapped Density = Mass of powder /
V_tapped.[6]
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Qualitative Solubility Assessment

Objective: To qualitatively assess the solubility of zinc caprylate in various solvents.

Materials:

Zinc caprylate powder

Test tubes

A selection of solvents (e.g., water, ethanol, methanol, chloroform)

Spatula

Vortex mixer

Procedure:

Add a small, consistent amount (e.g., 0.1 g) of zinc caprylate to separate test tubes.
e Add a fixed volume (e.g., 3 mL) of a solvent to each test tube.[7]

 Vigorously shake or vortex each test tube for a set period (e.g., 1-2 minutes).[8]

» Allow the test tubes to stand and observe the degree of dissolution.

o Record the solubility as soluble, partially soluble, or insoluble based on visual inspection for
any remaining solid particles.[8]

Synthesis of Zinc Caprylate

A common method for the synthesis of zinc caprylate involves the direct reaction of zinc oxide
with caprylic acid.

Reaction: ZnO + 2CsH1602 — Zn(CsH1502)2 + H20

Experimental Workflow:
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Synthesis of Zinc Caprylate Workflow.

Biological Activity and Signaling Pathways

The biological activity of zinc caprylate is primarily attributed to the dissociation of the
compound into zinc ions (Zn?*) and caprylate ions in a biological environment.[9] Zinc ions are
known to play a crucial role as signaling molecules in a variety of cellular processes.[10][11]
[12][13]

General Mechanism of Action

Upon administration, zinc caprylate releases zinc ions, which can then exert their biological
effects. The primary proposed mechanisms include:

e Enzyme Inhibition: Zinc ions can bind to the active sites of various enzymes, leading to their
inhibition.[9][14][15]

e Membrane Disruption: Both zinc and caprylate ions may contribute to the disruption of
microbial cell membranes, leading to cell lysis.[9]

Putative Signaling Pathways

While specific studies on the signaling pathways directly affected by zinc caprylate are limited,
the known roles of zinc in cellular signaling allow for the postulation of its likely mechanisms of
action. Extracellular zinc can activate the G protein-coupled receptor GPR39, also known as
the zinc-sensing receptor (ZnR).[10][16] Activation of ZnR can trigger downstream signaling

cascades that influence cell proliferation and survival.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1584025?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584025?utm_src=pdf-body
https://www.benchchem.com/product/b1584025?utm_src=pdf-body
https://www.benchchem.com/product/b1584025
https://pmc.ncbi.nlm.nih.gov/articles/PMC1952663/
https://pubmed.ncbi.nlm.nih.gov/33986184/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10761908/
https://www.mdpi.com/1422-0067/18/11/2285
https://www.benchchem.com/product/b1584025?utm_src=pdf-body
https://www.benchchem.com/product/b1584025
https://pmc.ncbi.nlm.nih.gov/articles/PMC7087665/
https://www.researchgate.net/publication/235777113_Inhibitory_zinc_sites_in_enzymes
https://www.benchchem.com/product/b1584025
https://www.benchchem.com/product/b1584025?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1952663/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5966790/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Extracellular Space

Zinc Caprylate

Dissociation

binds to

embrane

activates

Ingracellular Space

(Phos;zgol_lgase C) activates

generates

Inositol Trisphosphate
(IP3)
Ca?* Release
from ER
N
N
N

N

MAPK
(ERK1/2)

N

Cell Proliferation

& Survival

Click to download full resolution via product page

Postulated Zinc Signaling via GPR39.
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Conclusion

Zinc caprylate is a well-defined chemical entity with a range of established physicochemical
properties. Standardized experimental protocols can be readily applied for its characterization.
While the precise signaling pathways modulated by zinc caprylate are an area requiring
further investigation, its biological activity is understood to be mediated by the release of zinc
ions, which are integral to numerous cellular signaling cascades. This guide provides a
foundational understanding for researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.researchgate.net/publication/235777113_Inhibitory_zinc_sites_in_enzymes
https://pmc.ncbi.nlm.nih.gov/articles/PMC5966790/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5966790/
https://www.benchchem.com/product/b1584025#zinc-caprylate-chemical-structure-and-properties
https://www.benchchem.com/product/b1584025#zinc-caprylate-chemical-structure-and-properties
https://www.benchchem.com/product/b1584025#zinc-caprylate-chemical-structure-and-properties
https://www.benchchem.com/product/b1584025#zinc-caprylate-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

